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Compound of Interest

Compound Name: HIV-1 inhibitor-18

Cat. No.: B12400953 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal and

environmental safety is paramount when working with potent, novel compounds. This

document provides essential, immediate safety and logistical information for handling HIV-1
inhibitor-18, a potent capsid inhibitor. The following procedural guidance is designed to

answer specific operational questions, fostering a culture of safety and building trust in

laboratory practices.

While a specific Safety Data Sheet (SDS) for HIV-1 inhibitor-18 (CAS No. 2764787-56-4) is

not publicly available, it is imperative to request and consult the official SDS from the vendor

(e.g., MedchemExpress) before handling this compound. The information presented here is

based on best practices for handling potent, cytotoxic small molecule inhibitors and should be

adapted as necessary upon review of the official SDS.

HIV-1 inhibitor-18 is a potent HIV-1 capsid inhibitor with a reported half-maximal effective

concentration (EC50) of 5.14 µM against the HIV-1 NL4-3 strain.[1] It has also demonstrated

some level of cytotoxicity, with a 50% cytotoxic concentration (CC50) in MT-4 cells greater than

9.51 µM.[1] The proximity of the effective concentration to the cytotoxic concentration

underscores the need for careful handling to minimize exposure.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling, but the following table

outlines the recommended minimum PPE.
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Body Area Recommended PPE Rationale

Hands
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact and

absorption. Double-gloving is

recommended when handling

concentrated solutions.

Eyes
Safety glasses with side

shields or goggles

Protects eyes from splashes or

aerosols.

Body Laboratory coat
Prevents contamination of

personal clothing.

Respiratory
Use in a certified chemical

fume hood

A fume hood provides the

primary means of exposure

control. For weighing or

procedures that may generate

dust or aerosols outside of a

fume hood, a fit-tested N95

respirator or higher may be

necessary.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial for minimizing risk.

Preparation and Weighing
All handling of the solid compound, including weighing, must be conducted within a certified

chemical fume hood to prevent inhalation of fine powders.

Use disposable weigh boats and spatulas to avoid cross-contamination.

Ensure a calibrated analytical balance is available within the fume hood or in close proximity.

Solution Preparation
Prepare solutions within the chemical fume hood.
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Add solvent to the solid inhibitor slowly to avoid splashing.

Ensure the vial is securely capped before vortexing or sonicating to aid dissolution.

Experimental Use
Clearly label all solutions containing HIV-1 inhibitor-18 with the compound name,

concentration, solvent, and date.

When adding the inhibitor to cell cultures or other experimental systems, use appropriate

barrier pipette tips.

Work over a disposable absorbent bench liner to contain any potential spills.

Spill Management
In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Decontaminate the area with a suitable solvent (e.g., ethanol), followed by soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Type Disposal Procedure

Solid Compound
Collect in a clearly labeled, sealed waste

container for hazardous chemical waste.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated hazardous waste

container. Do not mix with general laboratory

waste.

Liquid Waste (e.g., unused solutions, cell culture

media)

Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.
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Quantitative Data Summary
Parameter Value Source

EC50 (HIV-1 NL4-3) 5.14 µM [1]

CC50 (MT-4 cells) >9.51 µM [1]

CAS Number 2764787-56-4 [1]

EC50 (Half-maximal Effective Concentration): This value represents the concentration of the

inhibitor required to achieve 50% of its maximum antiviral effect.[2] A lower EC50 indicates

higher potency.

CC50 (Half-maximal Cytotoxic Concentration): This value is the concentration of the compound

that causes the death of 50% of the host cells in a culture.[3][4] A higher CC50 is desirable, as

it indicates lower toxicity to the host cells.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of HIV-1 inhibitor-
18.
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Safe Handling Workflow for HIV-1 Inhibitor-18
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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